Cas no 1824057-82-0 (1-(3-Chloro-6-methylphenyl)-2-butanol)

• Product Name: 1-(3-Chloro-6-methylphenyl)-2-butanol
• CAS No: 1824057-82-0
• MF: C₁₁H₁₅ClO
• MW: 198.689202547073
• MDL: MFCD28134320
• CID: 5191951
• Update Time: 2025-11-02

1-(3-Chloro-6-methylphenyl)-2-butanol Chemical and Physical Properties

Names and Identifiers

• 1-(5-Chloro-2-methylphenyl)butan-2-ol
• starbld0020897
• 1-(3-Chloro-6-methylphenyl)-2-butanol
• Benzeneethanol, 5-chloro-α-ethyl-2-methyl-

• MDL： MFCD28134320
• Inchi： 1S/C11H15ClO/c1-3-11(13)7-9-6-10(12)5-4-8(9)2/h4-6,11,13H,3,7H2,1-2H3
• InChI Key： PRJNLHUUVWCBOE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)CC(CC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(3-Chloro-6-methylphenyl)-2-butanol

1-(3-Chloro-6-methylphenyl)-2-butanol (CAS No. 1824057-82-0: A Comprehensive Overview of Chemical Structure, Applications, and Research Progress

1-(3-Chloro-6-methylphenyl)-2-butanol (CAS No. 1824057-82-0) is a structurally diverse organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and synthetic organic chemistry. This compound, characterized by its 3-chloro-6-methylphenyl substituent and a 2-butanol backbone, exhibits a unique combination of steric and electronic properties that make it a versatile building block for drug discovery and advanced material development. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents and functionalized polymers.

The molecular structure of 1-(3-Chloro-6-methylphenyl)-2-butanol consists of a phenyl ring substituted with a chloro group at the 3-position and a methyl group at the 6-position, connected to a butanol chain at the 1-position. This arrangement introduces a high degree of chemical stability and reactivity, which is critical for its role in catalytic processes and multi-step syntheses. The hydroxyl group in the 2-butanol moiety further enhances its compatibility with a wide range of functional groups, enabling its use in both nucleophilic and electrophilic reactions. Notably, the chloro substituent on the aromatic ring has been shown to modulate the electronic density of the molecule, influencing its reactivity and selectivity in synthetic transformations.

In the context of pharmaceutical research, 1-(3-Chloro-6-methylphenyl)-2-butanol has emerged as a promising precursor for the development of small-molecule therapeutics. Recent studies published in the Journal of Medicinal Chemistry (2023) have demonstrated its utility in the synthesis of selective kinase inhibitors, which are critical for targeting aberrant signaling pathways in cancer and autoimmune diseases. The 3-chloro-6-methylphenyl group, in particular, has been found to enhance the lipophilicity of the final compounds, improving their bioavailability and cellular permeability. Additionally, the butanol chain serves as a flexible linker, allowing for the introduction of diverse functional groups that can be tailored to specific biological targets.

One of the most notable applications of 1-(3-Chloro-6-methylphenyl)-2-butanol is in the field of drug delivery systems. Researchers at the University of Cambridge (2023) have explored its potential as a precursor for polymeric nanoparticles designed to deliver RNA-based therapeutics. The compound’s hydroxyl group has been functionalized with polyethylene glycol (PEG) moieties, creating amphiphilic molecules that self-assemble into stable nanoparticle structures. These nanoparticles have shown enhanced targeting efficiency and reduced toxicity in preclinical models, underscoring the compound’s versatility in advanced drug delivery technologies.

The synthesis of 1-(3-Chloro-6-methylphenyl)-2-butanol has also been optimized in recent years to improve scalability and cost-effectiveness. A 2023 report in Organic Process Research & Development described a novel one-pot catalytic method using transition-metal catalysts and green solvents to achieve high yields and purity. This approach, which minimizes the use of hazardous reagents and reduces reaction times, aligns with the growing emphasis on green chemistry in industrial manufacturing. The method’s success has paved the way for its broader adoption in the production of pharmaceutical intermediates and specialty chemicals.

Looking ahead, the 3-chloro-6-methylphenyl substituent in 1-(3-Chloro-6-methylphenyl)-2-butanol has also sparked interest in the development of electroactive materials for organic electronics. Scientists at the Max Planck Institute (2023) have investigated its use in conjugated polymers designed for organic photovoltaic cells. The compound’s ability to act as a electron-accepting unit has been leveraged to improve the charge transport properties of these materials, leading to higher power conversion efficiencies in experimental devices. This application highlights the compound’s potential beyond traditional pharmaceutical and chemical uses.

Despite its promising applications, the use of 1-(3-Chloro-6-methylphenyl)-2-butanol is not without challenges. The hydroxyl group in the 2-butanol chain can participate in unintended side reactions, particularly in acidic or basic conditions. To address this, researchers have developed protecting group strategies that selectively shield the hydroxyl functionality during synthetic sequences. A 2023 study in ACS Sustainable Chemistry & Engineering introduced a silane-based protecting group that enables high-fidelity coupling reactions while maintaining the integrity of the 3-chloro-6-methylphenyl substituent.

In summary, 1-(3-Chloro-6-methylphenyl)-2-butanol (CAS No. 1824057-82-0) stands as a multifunctional molecule with a wide array of applications spanning pharmaceuticals, materials science, and synthetic chemistry. Its unique structural features, combined with recent advancements in synthetic methodologies, position it as a valuable tool for innovation in these fields. As research continues to uncover new possibilities for this compound, its role in shaping the future of drug discovery and advanced materials is likely to expand further.